Cas no 299937-34-1 ([1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-)

[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- structure
299937-34-1 structure
Product Name:[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-
CAS No:299937-34-1
MF:C20H11BrClN3
MW:408.678442239761
CID:3932641
PubChem ID:2772317
Update Time:2025-04-22

[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-
    • BBL002528
    • STK027908
    • VS-01101
    • 299937-34-1
    • 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)benzene-1,3-dicarbonitrile
    • 5'-amino-4-bromo-4''-chloro-1,1':3',1''-terphenyl-4',6'-dicarbonitrile
    • 3-amino-5-(4-bromophenyl)-4'-chloro-[1,1'-biphenyl]-2,4-dicarbonitrile
    • NCGC00340893-01
    • AB01332633-02
    • 5'-Amino-4-bromo-4''-chloro-[1,1':3',1''-terphenyl]-4',6'-dicarbonitrile
    • AKOS005380616
    • Inchi: 1S/C20H11BrClN3/c21-14-5-1-12(2-6-14)16-9-17(13-3-7-15(22)8-4-13)19(11-24)20(25)18(16)10-23/h1-9H,25H2
    • InChI Key: FVZBEZCHYSWNLB-UHFFFAOYSA-N
    • SMILES: C1(C2=C(C#N)C(N)=C(C#N)C(C3=CC=C(Cl)C=C3)=C2)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 406.98249Da
  • Monoisotopic Mass: 406.98249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 73.6Ų

[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Pricemore >>

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[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Related Literature

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